Cas no 79201-39-1 (N'-(1Z)-cyclopentylidene(tert-butoxy)carbohydrazide)

• Product Name: N'-(1Z)-cyclopentylidene(tert-butoxy)carbohydrazide
• CAS No: 79201-39-1
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• CID: 554610
• PubChem ID: 4058837
• Update Time: 2025-05-24

N'-(1Z)-cyclopentylidene(tert-butoxy)carbohydrazide Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-cyclopentylidenehydrazinecarboxylate
• 2-cyclopentylideneHydrazinecarboxylic acid 1,1-dimethylethyl ester
• Hydrazinecarboxylicacid, 2-cyclopentylidene-, 1,1-dimethylethyl ester
• TERT-BUTYL CYCLOPENTYLIDENECARBAZATE
• 1-tert-butoxycarbonyl-2-cyclopentylidenehydrazine
• cyclopentylidenecarbazic acid tert-butyl ester
• HMS1784N17
• N'-cyclopentylidene-hydrazinecarboxylic acid tert-butyl ester
• N'-(1Z)-cyclopentylidene(tert-butoxy)carbohydrazide
• AB6630
• tert-butyl N-(cyclopentylideneamino)carbamate
• tert-Butyl2-cyclopentylidenehydrazinecarboxylate
• Hydrazinecarboxylicacid,2-cyclopentylidene-,1,1-dimethylethyl ester
• DTXSID60398874
• BB 0258805
• Z49621231
• A839615
• 79201-39-1
• F9995-1168
• N'-[(1Z)-cyclopentylidene](tert-butoxy)carbohydrazide
• FT-0656442
• (tert-butoxyamino)-cyclopentylidene-(hydrazinecarbonyl)ammonium;tert-Butyl 2-cyclopentylidenehydrazinecarboxylate
• N'-[(1Z)-Cyclopentylidene]-(tert-butoxy)carbohydrazide
• N'-cyclopentylidene(tert-butoxy)carbohydrazide
• SCHEMBL573354
• tert-butyl 2-cyclopentylidenehyrazinecarboxylate
• MFCD00471042
• 1-cyclopentylidenehydrazine-2-carboxylic acid tert-butyl ester
• EN300-66232
• AKOS006241109
• tert-Butyl 2-cyclopentylidenehydrazine-1-carboxylate
• JIWAYUZEWSSBRC-UHFFFAOYSA-N

• MDL： MFCD00471042
• Inchi： 1S/C10H18N2O2/c1-10(2,3)14-9(13)12-11-8-6-4-5-7-8/h4-7H2,1-3H3,(H,12,13)
• InChI Key： JIWAYUZEWSSBRC-UHFFFAOYSA-N
• SMILES： O(C(N/N=C1\CCCC\1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 198.13700
• Monoisotopic Mass: 198.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• PSA: 54.18000
• LogP: 2.64550

N'-(1Z)-cyclopentylidene(tert-butoxy)carbohydrazide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organonitrogen compounds
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds

Additional information on N'-(1Z)-cyclopentylidene(tert-butoxy)carbohydrazide

N'-(1Z)-Cyclopentylidene(tert-Butoxy)Carbohydrazide: A Comprehensive Overview

The compound with CAS No. 79201-39-1, commonly referred to as N'-(1Z)-cyclopentylidene(tert-butoxy)carbohydrazide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopentylidene group with a tert-butoxy substituent, making it a versatile building block for various chemical reactions and applications.

Recent studies have highlighted the potential of N'-(1Z)-cyclopentylidene(tert-butoxy)carbohydrazide in the development of advanced materials. Researchers have explored its role in the synthesis of novel polymers, where its cyclopentylidene group contributes to the formation of robust and flexible polymer chains. The tert-butoxy substituent, on the other hand, enhances the solubility and processability of these materials, making them suitable for applications in electronics and biotechnology.

One of the most promising areas of research involving this compound is its application in drug delivery systems. The tert-butoxy group has been shown to improve the bioavailability of drugs by enhancing their solubility in biological fluids. Additionally, the cyclopentylidene group provides a rigid structure that can be tailored to interact with specific biological targets, making this compound a valuable tool in medicinal chemistry.

Another intriguing aspect of N'-(1Z)-cyclopentylidene(tert-butoxy)carbohydrazide is its role in catalytic processes. Recent experiments have demonstrated that this compound can act as a highly efficient catalyst in organic transformations, such as aldol reactions and Michael additions. Its ability to stabilize transition states through steric and electronic effects makes it an attractive candidate for industrial applications.

In terms of synthesis, N'-(1Z)-cyclopentylidene(tert-butoxy)carbohydrazide can be prepared via a variety of methods, including condensation reactions and hydrazine derivatization. These methods allow for precise control over the stereochemistry and functional groups, ensuring high purity and reproducibility. The ease of synthesis has further cemented this compound's position as a key intermediate in organic synthesis.

Looking ahead, the potential applications of N'-(1Z)-cyclopentylidene(tert-butoxy)carbohydrazide are vast and varied. Its unique combination of structural features makes it an ideal candidate for exploring new frontiers in chemistry and materials science. As research continues to uncover its capabilities, this compound is poised to play a pivotal role in shaping the future of these disciplines.